Cas no 42782-96-7 (Prosta-5,13-dien-1-oicacid, 11,15-dihydroxy-16,16-dimethyl-9-oxo-, methyl ester, (5Z,11a,13E,15R)- (9CI))
42782-96-7 structure
Product Name:Prosta-5,13-dien-1-oicacid, 11,15-dihydroxy-16,16-dimethyl-9-oxo-, methyl ester, (5Z,11a,13E,15R)- (9CI)
CAS No:42782-96-7
MF:C23H38O5
MW:394.54482793808
CID:332986
PubChem ID:6442635
Update Time:2025-04-19
Prosta-5,13-dien-1-oicacid, 11,15-dihydroxy-16,16-dimethyl-9-oxo-, methyl ester, (5Z,11a,13E,15R)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Prosta-5,13-dien-1-oicacid, 11,15-dihydroxy-16,16-dimethyl-9-oxo-, methyl ester, (5Z,11a,13E,15R)- (9CI)
- methyl (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(E)-3-hydroxy-4,4-dimethyloct-1-enyl]-5-oxocyclopentyl]hept-5-enoate
- 16,16-Dimethyl-pge2 methyl ester
- 16,16-Dimethylprostaglandin E2 methyl ester
- 42782-96-7
-
- Inchi: 1S/C23H38O5/c1-5-6-15-23(2,3)21(26)14-13-18-17(19(24)16-20(18)25)11-9-7-8-10-12-22(27)28-4/h7,9,13-14,17-18,20-21,25-26H,5-6,8,10-12,15-16H2,1-4H3/b9-7-,14-13+/t17-,18-,20-,21?/m1/s1
- InChI Key: HOJJZXINRFKRGT-NKLQCYAOSA-N
- SMILES: O[C@@H]1CC([C@H](C/C=C\CCCC(=O)OC)[C@H]1/C=C/C(C(C)(C)CCCC)O)=O
Computed Properties
- Exact Mass: 394.27192431g/mol
- Monoisotopic Mass: 394.27192431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 13
- Complexity: 549
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 83.8Ų
Prosta-5,13-dien-1-oicacid, 11,15-dihydroxy-16,16-dimethyl-9-oxo-, methyl ester, (5Z,11a,13E,15R)- (9CI) Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
42782-96-7 (Prosta-5,13-dien-1-oicacid, 11,15-dihydroxy-16,16-dimethyl-9-oxo-, methyl ester, (5Z,11a,13E,15R)- (9CI)) Related Products
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